638-56-2

Diethylene glycol bis(2-chloroethyl) ether

In Stock

• CAS RN:
• 638-56-2

• Formula:
• C8H16Cl2O3

• InChI:
• InChI=1S/C8H16Cl2O3/c9-1-3-11-5-7-13-8-6-12-4-2-10/h1-8H2

• InChIKey:
• ZCFRYTWBXNQVOW-UHFFFAOYSA-N

• Diethylene glycol bis(2-chloroethyl) ether is a useful research compound. Its molecular formula is C8H16Cl2O3 and its molecular weight is 231.11 g/mol. The purity is usually 95%.

6,11-Dihydro-6-methyldibenzo(c,f)(1,2)thiazepin-11-ol 5,5-dioxide

In Stock

• CAS RN:
• 26638-56-2

• Formula:
• C14H13NO3S

• InChI:
• InChI=1S/C14H13NO3S/c1-15-12-8-4-2-6-10(12)14(16)11-7-3-5-9-13(11)19(15,17)18/h2-9,14,16H,1H3

• InChIKey:
• UOFSLQBECAIORT-UHFFFAOYSA-N

• 6,11-Dihydro-6-methyldibenzo(c,f)(1,2)thiazepin-11-ol 5,5-dioxide, also known as 6,11-Dihydro-6-methyldibenzo(c,f)(1,2)thiazepin-11-ol 5,5-dioxide, is a useful research compound. Its molecular formula is C14H13NO3S and its molecular weight is 275.32 g/mol. The purity is usually 95%.

N-(4-butan-2-ylphenyl)-2-[5-(4-fluorophenyl)tetrazol-2-yl]acetamide

• CAS RN:
• 429638-56-2

• Formula:
• C19H20FN5O

• InChI:
• InChI=1S/C19H20FN5O/c1-3-13(2)14-6-10-17(11-7-14)21-18(26)12-25-23-19(22-24-25)15-4-8-16(20)9-5-15/h4-11,13H,3,12H2,1-2H3,(H,21,26)

• InChIKey:
• PIVFDWLPVRJNHA-UHFFFAOYSA-N

• N-(4-butan-2-ylphenyl)-2-[5-(4-fluorophenyl)tetrazol-2-yl]acetamide is a useful research compound. Its molecular formula is C19H20FN5O and its molecular weight is 353.4g/mol. The purity is usually 95%.

[2,4'-Bipyridin]-5-ylmethanamine

In Stock

• CAS RN:
• 1255638-56-2

• Formula:
• C11H11N3

• InChI:
• InChI=1S/C11H11N3/c12-7-9-1-2-11(14-8-9)10-3-5-13-6-4-10/h1-6,8H,7,12H2

• InChIKey:
• MEYGZXDVYOUUOR-UHFFFAOYSA-N

• [2,4'-Bipyridin]-5-ylmethanamine is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.

N-[2-Fluoro-1-(3-methoxyphenyl)ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361638-56-2

• Formula:
• C12H14FNO2

• InChI:
• InChI=1S/C12H14FNO2/c1-3-12(15)14-11(8-13)9-5-4-6-10(7-9)16-2/h3-7,11H,1,8H2,2H3,(H,14,15)

• InChIKey:
• MYFDSDUFYIUXDB-UHFFFAOYSA-N

• N-[2-Fluoro-1-(3-methoxyphenyl)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C12H14FNO2 and its molecular weight is 223.247. The purity is usually 95%.